N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenoxyacetamide

• IUPAC Name: N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C17H18N2O4S/c20-17(13-23-16-8-2-1-3-9-16)18-14-6-4-7-15(12-14)19-10-5-11-24(19,21)22/h1-4,6-9,12H,5,10-11,13H2,(H,18,20)
• InChI Key: QWXREJROLLUPKO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=CC(=C2)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenoxyacetamide, also known as DTT-001, is a novel small molecule compound that has gained significant attention in the field of scientific research. It has been found to have diverse biological activities, including anti-inflammatory, anti-cancer, and anti-fibrotic properties.

Scientific Research Applications

Antioxidant Activity

The compound N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenoxyacetamide has been a subject of interest in scientific research due to its potential antioxidant properties. Studies have shown that certain coumarin derivatives, which may include similar structural characteristics to this compound, exhibit significant antioxidant activities. These activities were tested using various methods like DPPH, hydrogen peroxide, and nitric oxide radical methods, and compared with known antioxidants like ascorbic acid. The synthesis of these compounds often involves multi-step reactions with specific reagents, showcasing the complexity and the targeted approach in designing molecules with desired biological activities (Kadhum, 2011).

Therapeutic Potential in Obesity and Diabetes

Research has also focused on the therapeutic applications of similar compounds, particularly in addressing obesity and type 2 diabetes. N-phenyl-(2-aminothiazol-4-yl)acetamides, structurally related to N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenoxyacetamide, have shown promising results as selective β3-adrenergic receptor agonists. These compounds displayed significant hypoglycemic activity in rodent models of diabetes, highlighting their potential in therapeutic interventions for metabolic disorders (Maruyama, 2012).

Anti-inflammatory Properties

Furthermore, studies on 1,2-isothiazolidine-1,1-dioxide derivatives have revealed notable anti-inflammatory properties. These compounds, which contain structural elements similar to N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenoxyacetamide, demonstrated potent inhibitory effects on cyclooxygenase-2 and 5-lipoxygenase, crucial enzymes involved in the inflammation process. Their efficacy in various animal arthritic models, coupled with the absence of ulcerogenic activities, positions them as potential candidates for antiarthritic drug development (Inagaki, 2000).